Cas no 58920-80-2 (methyl 1-cyanocyclohexane-1-carboxylate)

• Product Name: methyl 1-cyanocyclohexane-1-carboxylate
• CAS No: 58920-80-2
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD09030934
• CID: 949307
• PubChem ID: 11182833
• Update Time: 2025-10-23

methyl 1-cyanocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-cyano-cyclohexanecarboxylic acidmethyl ester
• Methyl 1-cyanocyclohexanecarboxylate
• methyl 1-cyanocyclohexane-1-carboxylate
• MFCD09030934
• DC-0840
• 58920-80-2
• DTXSID60457879
• SCHEMBL14859472
• SB13856
• EN300-58900
• AKOS005072206
• J-521758
• methyl1-cyanocyclohexanecarboxylate
• CS-0252076
• V10156
• DA-33335
• 1-cyano-cyclohexane-1-carboxylic acid methyl ester
• PVFHKRCUWUPRFA-UHFFFAOYSA-N

• MDL： MFCD09030934
• Inchi： 1S/C9H13NO2/c1-12-8(11)9(7-10)5-3-2-4-6-9/h2-6H2,1H3
• InChI Key： PVFHKRCUWUPRFA-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 167.09500
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 264.8°C at 760 mmHg
• Flash Point: 118.6°C
• Refractive Index: 1.467
• PSA: 50.09000
• LogP: 1.63348

methyl 1-cyanocyclohexane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 1-cyanocyclohexane-1-carboxylate

Research Brief on Methyl 1-Cyanocyclohexane-1-Carboxylate (CAS: 58920-80-2) in Chemical Biology and Pharmaceutical Applications

Methyl 1-cyanocyclohexane-1-carboxylate (CAS: 58920-80-2) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its cyano and ester functional groups, serves as a critical building block in the synthesis of complex molecules with potential therapeutic applications. Recent studies have explored its utility in drug discovery, particularly in the development of novel enzyme inhibitors and bioactive compounds targeting neurological and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of gamma-secretase modulators, which are being investigated for Alzheimer's disease treatment. The research highlighted how the structural flexibility of methyl 1-cyanocyclohexane-1-carboxylate allows for efficient derivatization, enabling the creation of compounds with improved blood-brain barrier permeability. This finding underscores the molecule's potential in central nervous system drug development.

In synthetic methodology, recent advances (2024) have shown that 58920-80-2 can serve as a key intermediate in asymmetric synthesis. Researchers at MIT developed a novel catalytic system that utilizes this compound to produce chiral cyclohexane derivatives with high enantioselectivity (>95% ee). This breakthrough, published in Nature Catalysis, opens new avenues for the efficient production of stereochemically complex pharmaceutical ingredients.

The compound's safety profile and pharmacokinetic properties were recently evaluated in a comprehensive toxicological study (2023). Results indicated favorable metabolic stability and low cytotoxicity across multiple cell lines, suggesting its suitability for further pharmaceutical development. However, researchers noted the need for additional in vivo studies to fully characterize its safety parameters.

Emerging applications in chemical biology include the use of 58920-80-2 as a molecular probe to study enzyme mechanisms. A 2024 ACS Chemical Biology publication detailed its incorporation into activity-based probes for carboxylesterases, providing new tools for understanding these enzymes' roles in drug metabolism and disease progression.

From a commercial perspective, the global market for methyl 1-cyanocyclohexane-1-carboxylate is projected to grow at a CAGR of 6.8% from 2024 to 2030, driven by increasing demand from pharmaceutical manufacturers and research institutions. Recent patent filings (2023-2024) indicate growing intellectual property activity surrounding derivatives of this compound, particularly in the areas of anti-inflammatory and neuroprotective agents.

Future research directions include exploring the compound's potential in PROTAC (proteolysis targeting chimera) development and its application in the synthesis of novel macrocyclic compounds. The unique spatial arrangement of functional groups in 58920-80-2 makes it particularly attractive for these cutting-edge therapeutic modalities.